Cas no 659739-19-2 (2-Butenamide, 4,4,4-trifluoro-, (2E)-)

• Product Name: 2-Butenamide, 4,4,4-trifluoro-, (2E)-
• CAS No: 659739-19-2
• MF: C₄H₄F₃NO
• MW: 139.07587146759
• CID: 1697643
• Update Time: 2024-09-02

2-Butenamide, 4,4,4-trifluoro-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 4,4,4-trifluoro-, (2E)-

• MDL： MFCD00190644
• Inchi： 1S/C4H4F3NO/c5-4(6,7)2-1-3(8)9/h1-2H,(H2,8,9)/b2-1+
• InChI Key： UUJWVXVMQOGZID-OWOJBTEDSA-N
• SMILES： C(N)(=O)/C=C/C(F)(F)F

Computed Properties

• Exact Mass: 139.02452
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 247.2±40.0 °C(Predicted)
• PSA: 43.09
• pka: 13.98±0.50(Predicted)